Cas no 79083-00-4 (Vitamin K1-18O(Mixture of 1-18O and 4-18O))
Vitamin K1-18O (Mixture of 1-18O and 4-18O) is a stable isotope-labeled form of phylloquinone, where oxygen-18 is incorporated at either the 1- or 4-position. This isotopically enriched compound is valuable for metabolic and pharmacokinetic studies, enabling precise tracking of Vitamin K1 pathways in biological systems using mass spectrometry or NMR techniques. The dual-position labeling (1-18O and 4-18O) enhances versatility in research applications, particularly in investigating enzymatic processes, absorption, and distribution mechanisms. Its high isotopic purity ensures reliable data accuracy, making it an essential tool for advanced nutritional, biochemical, and pharmaceutical research. The product is synthesized under controlled conditions to maintain consistency and stability.
79083-00-4 structure
Product Name:Vitamin K1-18O(Mixture of 1-18O and 4-18O)
CAS No:79083-00-4
MF:C31H46O2
MW:450.695749759674
CID:581199
Update Time:2026-04-29
Vitamin K1-18O(Mixture of 1-18O and 4-18O) Chemical and Physical Properties
Names and Identifiers
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- 1,4-Naphthalenedione,2-methyl-3-[(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl]-, rel-
- (R*,R*-(E))-(1)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)-1,4-naphthoquinone
- Vitamin K1-18O (Mixture of 1-18O and 4-18O)
- Vitamin K1-18O(Mixture of 1-18O and 4-18O)
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- Inchi: InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1
- InChI Key: MBWXNTAXLNYFJB-NKFFZRIASA-N
- SMILES: CC(C)CCC[C@@H](C)CCC[C@@H](C)CCC/C(=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O)/C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 14
Vitamin K1-18O(Mixture of 1-18O and 4-18O) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V676082-1mg |
Vitamin K1-18O(Mixture of 1-18O and 4-18O) |
79083-00-4 | 1mg |
$ 339.00 | 2023-09-05 | ||
| TRC | V676082-10mg |
Vitamin K1-18O(Mixture of 1-18O and 4-18O) |
79083-00-4 | 10mg |
$ 2681.00 | 2023-09-05 |
Vitamin K1-18O(Mixture of 1-18O and 4-18O) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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